Cas no 42467-04-9 (S-(3-Fluorophenyl) ethanethioate)

• Product Name: S-(3-Fluorophenyl) ethanethioate
• CAS No: 42467-04-9
• MF: C₈H₇FOS
• MW: 170.203984498978
• CID: 5744505
• PubChem ID: 88072011
• Update Time: 2026-03-11

S-(3-Fluorophenyl) ethanethioate Chemical and Physical Properties

Names and Identifiers

• A913459
• S-(3-Fluorophenyl)ethanethioate
• 42467-04-9
• S-3-Fluorophenylthioacetate
• S-(3-Fluorophenyl) ethanethioate
• SCHEMBL6989407
• Ethanethioic acid, S-(3-fluorophenyl) ester

• MDL： MFCD15145736
• Inchi： 1S/C8H7FOS/c1-6(10)11-8-4-2-3-7(9)5-8/h2-5H,1H3
• InChI Key： JNCZGALGGMABRU-UHFFFAOYSA-N
• SMILES： S(C(C)=O)C1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 170.02016418g/mol
• Monoisotopic Mass: 170.02016418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 42.4Ų

Experimental Properties

• Density: 1.22±0.1 g/cm3(Predicted)
• Boiling Point: 233.4±23.0 °C(Predicted)